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Compound of Interest

Compound Name: HSD-016

Cat. No.: B1256997

For Researchers, Scientists, and Drug Development Professionals

Introduction

HSD-016 is a potent and selective, orally active inhibitor of 11[3-hydroxysteroid dehydrogenase
type 1 (11B-HSD1).[1][2] Its CAS number is 946396-92-5.[1] Developed as a potential
therapeutic agent for type 2 diabetes, HSD-016 has undergone preclinical and Phase 1 clinical
investigations.[1][2] This guide provides a comprehensive overview of the technical data and
research associated with HSD-016, including its chemical properties, mechanism of action,
synthesis, and data from in vitro, in vivo, and clinical studies.

Physicochemical Properties

HSD-016 is a white to off-white solid.[1] It is soluble in DMSO at a concentration of 100 mg/mL
(194.38 mM), requiring ultrasonication for complete dissolution.[1]
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Property Value Reference
Molecular Formula C21H21F7N203S [1]
Molecular Weight 514.46 g/mol [1]
Melting Point 102-104 °C [1]

Boiling Point (Predicted)

563.9460.0 °C

[1]

Density (Predicted) 1.421+0.06 g/cm3 [1]
pKa (Predicted) 11.60+0.15 [1]
Storage Temperature -20°C [1]

Mechanism of Action and Signaling Pathway

HSD-016 exerts its therapeutic effect by inhibiting the 113-HSD1 enzyme. This enzyme is a key

regulator of intracellular glucocorticoid levels, catalyzing the conversion of inactive cortisone to

active cortisol in humans (and corticosterone in rodents).[3][4] In target tissues such as the liver

and adipose tissue, elevated levels of cortisol can contribute to insulin resistance and other

metabolic dysfunctions characteristic of type 2 diabetes. By inhibiting 113-HSD1, HSD-016

reduces the local concentration of active glucocorticoids, thereby improving insulin sensitivity

and glucose metabolism.[2][3]

The signaling pathway influenced by HSD-016 is depicted below:
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Preparation

Incubation & Reaction

Detection & Analysis

. . Calculate % Inhibition
Measure Scintillation Signal H and IC50

Prepare Reagents:
- 11B-HSD1 Microsomes
Incubate Microsomes,

- NADPH 34! NADPH, PHIcortisone, Enzymatic Conversion:

- [*H]cortisone and HSD-016 [®H]cortisone -> [*H]cortisol SPA Beads T
- HSD-016

- SPA Beads with Antibody

Add Antibody-Coated |‘

Screening & Enrollment

Screen Healthy Volunteers
(Inclusion/Exclusion Criteria)

y

Enroll Eligible Subjects

Treatment &v Monitoring

Randomize to HSD-016
or Placebo

y

Administer Single or
Multiple Ascending Doses

N

Collect Blood and Urine
Samples at Predetermined

Monitor for Safety
(Adverse Events, Vitals, ECG)

Timepoints
Data Analysis \
Safety and Tolerability Pharmacodynamic Analysis: Pharmacokinetic Analysis:
Assessment - Urinary Cortisol/Cortisone Ratio - Cmax, Tmax, AUC, t1/2

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. go.drugbank.com [go.drugbank.com]

e 2. iomcworld.com [iomcworld.com]

e 3. pubs.acs.org [pubs.acs.org]

e 4. academic.oup.com [academic.oup.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: HSD-016 (CAS Number
946396-92-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256997#cas-number-946396-92-5-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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